![molecular formula C24H18BrFN2O3 B5201494 5-{4-[(4-bromobenzyl)oxy]benzylidene}-3-(4-fluorobenzyl)-2,4-imidazolidinedione](/img/structure/B5201494.png)
5-{4-[(4-bromobenzyl)oxy]benzylidene}-3-(4-fluorobenzyl)-2,4-imidazolidinedione
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Overview
Description
5-{4-[(4-bromobenzyl)oxy]benzylidene}-3-(4-fluorobenzyl)-2,4-imidazolidinedione, commonly known as BBF 1124, is a synthetic compound that has shown promising results in various scientific research studies.
Mechanism of Action
The exact mechanism of action of BBF 1124 is not fully understood. However, several studies have suggested that BBF 1124 exerts its effects by modulating various signaling pathways, including the PI3K/Akt and MAPK pathways. BBF 1124 has also been reported to inhibit histone deacetylase (HDAC) activity, which plays a crucial role in the regulation of gene expression.
Biochemical and Physiological Effects:
BBF 1124 has been shown to have several biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, improvement of glucose tolerance and insulin sensitivity, and reduction of oxidative stress and inflammation. BBF 1124 has also been reported to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation.
Advantages and Limitations for Lab Experiments
BBF 1124 has several advantages for lab experiments, including its reproducible synthesis method, potent biological activity, and well-characterized mechanism of action. However, BBF 1124 also has some limitations, including its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
Several future directions for BBF 1124 research can be identified. One potential direction is to investigate the efficacy of BBF 1124 in combination with other anticancer drugs or radiotherapy. Another direction is to explore the potential use of BBF 1124 as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Moreover, further studies are needed to elucidate the exact mechanism of action of BBF 1124 and to optimize its pharmacokinetic properties for clinical use.
Synthesis Methods
BBF 1124 can be synthesized by reacting 4-bromobenzyl alcohol with 4-fluorobenzaldehyde in the presence of sodium hydroxide. The resulting compound is then further reacted with 2,4-thiazolidinedione in the presence of acetic anhydride to yield BBF 1124. The synthesis method has been reported in several research articles and has been found to be efficient and reproducible.
Scientific Research Applications
BBF 1124 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. Several studies have reported that BBF 1124 exhibits potent anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. BBF 1124 has also been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. Moreover, BBF 1124 has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
(5E)-5-[[4-[(4-bromophenyl)methoxy]phenyl]methylidene]-3-[(4-fluorophenyl)methyl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18BrFN2O3/c25-19-7-1-18(2-8-19)15-31-21-11-5-16(6-12-21)13-22-23(29)28(24(30)27-22)14-17-3-9-20(26)10-4-17/h1-13H,14-15H2,(H,27,30)/b22-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOSXLSYSAZIYMR-LPYMAVHISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C(=O)C(=CC3=CC=C(C=C3)OCC4=CC=C(C=C4)Br)NC2=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1CN2C(=O)/C(=C\C3=CC=C(C=C3)OCC4=CC=C(C=C4)Br)/NC2=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18BrFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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